Cas no 1935252-40-6 (2-(3-methoxycyclobutyl)acetaldehyde)

• Product Name: 2-(3-methoxycyclobutyl)acetaldehyde
• CAS No: 1935252-40-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 5277007
• Update Time: 2026-03-09

2-(3-methoxycyclobutyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxycyclobutyl)acetaldehyde

• Inchi： 1S/C7H12O2/c1-9-7-4-6(5-7)2-3-8/h3,6-7H,2,4-5H2,1H3
• InChI Key： DWHJGDFQSJJUGO-UHFFFAOYSA-N
• SMILES： C(=O)CC1CC(OC)C1

Additional information on 2-(3-methoxycyclobutyl)acetaldehyde

Introduction to 2-(3-methoxycyclobutyl)acetaldehyde (CAS No. 1935252-40-6)

2-(3-methoxycyclobutyl)acetaldehyde, with the CAS number 1935252-40-6, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its distinctive molecular structure, which includes a cyclobutyl ring and a methoxy group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-(3-methoxycyclobutyl)acetaldehyde is C8H14O2, and it has a molecular weight of 142.19 g/mol. The compound is typically a colorless liquid with a characteristic aldehyde odor. Its physical and chemical properties, such as boiling point, melting point, and solubility, have been extensively studied to understand its behavior in different environments and reactions.

In the realm of synthetic chemistry, 2-(3-methoxycyclobutyl)acetaldehyde serves as a versatile building block for the synthesis of a wide range of organic compounds. Its reactivity stems from the presence of the aldehyde functional group, which can undergo various reactions such as nucleophilic addition, reduction, and condensation. These reactions are crucial in the development of new pharmaceuticals and materials with tailored properties.

Recent research has highlighted the potential of 2-(3-methoxycyclobutyl)acetaldehyde in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of novel antiviral agents. The cyclobutyl ring and methoxy group contribute to the overall stability and bioavailability of the final drug candidates, making them promising leads for further investigation.

In addition to its pharmaceutical applications, 2-(3-methoxycyclobutyl)acetaldehyde has shown promise in materials science. A study in Advanced Materials reported the use of this compound in the synthesis of advanced polymers with enhanced mechanical properties. The unique structure of 2-(3-methoxycyclobutyl)acetaldehyde allows for precise control over polymer architecture, leading to materials with improved strength and flexibility.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on the environmental fate and toxicity of 2-(3-methoxycyclobutyl)acetaldehyde is ongoing to ensure its safe use. Preliminary studies suggest that this compound has low toxicity and degrades readily under natural conditions, making it a more environmentally friendly option compared to some traditional chemicals.

Safety is another critical aspect when handling any chemical compound. Proper handling and storage procedures are essential to prevent accidents and ensure the well-being of laboratory personnel. The Material Safety Data Sheet (MSDS) for 2-(3-methoxycyclobutyl)acetaldehyde provides detailed information on its physical properties, health hazards, and recommended safety measures. It is advisable to follow these guidelines strictly to minimize risks.

In conclusion, 2-(3-methoxycyclobutyl)acetaldehyde (CAS No. 1935252-40-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure makes it an invaluable intermediate in synthetic chemistry, contributing to advancements in pharmaceuticals, materials science, and beyond. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern scientific endeavors.